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Compound of Interest

Compound Name:
Hexaethylene glycol monotridecyl

ether

Cat. No.: B15546035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Hexaethylene glycol monotridecyl ether, with a core focus on its Hydrophilic-Lipophilic

Balance (HLB). This nonionic surfactant is of significant interest in various scientific and

industrial applications, including drug delivery systems and membrane protein research.

Physicochemical Properties
Hexaethylene glycol monotridecyl ether, also known as Trideceth-6, is a polyethylene glycol

ether of tridecyl alcohol.[1][2][3] Its amphipathic nature, possessing both a hydrophilic

polyethylene glycol chain and a lipophilic tridecyl tail, governs its surface-active properties. A

key parameter characterizing this dual nature is the Hydrophilic-Lipophilic Balance (HLB).

The HLB value is a measure of the degree to which a surfactant is hydrophilic or lipophilic and

is a critical factor in the formulation of emulsions and other dispersed systems. The HLB of

Hexaethylene glycol monotridecyl ether is 11.4. This value indicates that it is a water-

soluble surfactant, making it suitable for applications such as oil-in-water (O/W) emulsification.

[4][5]
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A summary of the key quantitative data for Hexaethylene glycol monotridecyl ether and

related nonionic surfactants is presented in the table below. It is important to note that while the

HLB value is available for the tridecyl (C13) variant, other specific physicochemical data such

as the Critical Micelle Concentration (CMC) and Aggregation Number are more readily

available for the closely related dodecyl (C12) and octyl (C8) ethers. These values are provided

for comparative purposes.

Property

Hexaethylene
Glycol
Monotridecyl Ether
(C13E6)

Hexaethylene
Glycol
Monododecyl Ether
(C12E6)

Hexaethylene
Glycol Monooctyl
Ether (C8E6)

HLB Value 11.4 ~12 ~13.6

Molecular Formula C25H52O7 C24H50O7[6] C20H42O7[7]

Molecular Weight (

g/mol )
Not specified 450.65[6] 394.5

Critical Micelle

Concentration (CMC)

Data not readily

available

70-80 µM (in water at

25°C)[8]

~9-10 mM (in water)

[7]

Aggregation Number
Data not readily

available

Data not readily

available
~32 (in water)[7]

Cloud Point (°C)
Data not readily

available

Data not readily

available

Data not readily

available

Experimental Protocols
Accurate determination of the physicochemical properties of surfactants is crucial for their

effective application. The following are detailed methodologies for key experiments.

Determination of Hydrophilic-Lipophilic Balance (HLB)
The HLB value of nonionic surfactants like Hexaethylene glycol monotridecyl ether can be

calculated using Griffin's method.

Griffin's Method (for non-ionic surfactants):
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The formula for calculating the HLB is:

HLB = 20 * (Mh / M)

Where:

Mh is the molecular mass of the hydrophilic portion of the molecule (the hexaethylene glycol

chain).

M is the molecular mass of the entire molecule.

Determination of Critical Micelle Concentration (CMC)
The CMC can be determined by measuring a physical property of the surfactant solution as a

function of its concentration. The point at which there is an abrupt change in the slope of the

plotted data corresponds to the CMC.

Surface Tension Method:

Preparation of Stock Solution: Prepare a concentrated stock solution of Hexaethylene
glycol monotridecyl ether in deionized water, at a concentration well above the expected

CMC.

Serial Dilutions: Create a series of dilutions from the stock solution to obtain a range of

concentrations both below and above the anticipated CMC.

Surface Tension Measurement: Measure the surface tension of each dilution using a

tensiometer (e.g., a Du Noüy ring or Wilhelmy plate tensiometer) at a constant temperature.

Data Plotting: Plot the measured surface tension as a function of the logarithm of the

surfactant concentration. The plot will show a region where the surface tension decreases

linearly with the log of the concentration, followed by a plateau. The CMC is the

concentration at which the line of decreasing surface tension intersects the line of the

plateau.

Determination of Cloud Point
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The cloud point is the temperature at which a 1% aqueous solution of a nonionic surfactant

becomes cloudy as it is heated.

Visual Method:

Prepare a 1% Solution: Prepare a 1% (w/w) solution of Hexaethylene glycol monotridecyl
ether in deionized water.

Heating and Observation: Place the solution in a test tube and immerse it in a temperature-

controlled water bath.

Stirring: Stir the solution gently with a thermometer.

Record Temperature: Slowly increase the temperature of the water bath. The temperature at

which the solution becomes turbid is recorded as the cloud point.

Applications and Workflows
Hexaethylene glycol monotridecyl ether and similar nonionic surfactants are widely used in

research and industry.

Membrane Protein Solubilization
Due to their ability to mimic the lipid bilayer environment, nonionic surfactants are crucial for the

extraction and solubilization of integral membrane proteins from biological membranes, a

critical step for their purification and subsequent structural and functional studies.

Below is a generalized workflow for membrane protein solubilization.
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Cell Preparation Solubilization Purification

Cell Culture/
Tissue Homogenization

Membrane Isolation
(Centrifugation)

Addition of
Trideceth-6 Buffer

Incubation
(e.g., 4°C with gentle agitation)

High-Speed Centrifugation
(Remove insoluble material)

Affinity Chromatography
(e.g., Ni-NTA for His-tagged proteins)

Purified Membrane
Protein-Detergent Complex

Elution

Lipid Film Formation Hydration & Sizing

Dissolve Lipids & Drug
in Organic Solvent

Solvent Evaporation
(Rotary Evaporator)

Hydration of Lipid Film
with Aqueous Buffer

(containing Trideceth-6)

Vortexing/Sonication
(Formation of MLVs)

Extrusion through
Polycarbonate Membranes

Multilamellar Vesicles (MLVs)

Drug-Loaded
Liposomes

Formation of LUVs

Large Unilamellar Vesicles (LUVs)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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